Cas no 1240567-29-6 (1-(Furan-2-carbonyl)-3-methylpiperazine)

• Product Name: 1-(Furan-2-carbonyl)-3-methylpiperazine
• CAS No: 1240567-29-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD16811443
• CID: 4690128
• PubChem ID: 64980953
• Update Time: 2025-11-06

1-(Furan-2-carbonyl)-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(Furan-2-carbonyl)-3-methylpiperazine
• HCSDYDJYVLRACX-UHFFFAOYSA-N
• CC1CN(CCN1)C(=O)C1=CC=CO1
• Furan-2-yl(3-methylpiperazin-1-yl)methanone

• MDL： MFCD16811443
• Inchi： 1S/C10H14N2O2/c1-8-7-12(5-4-11-8)10(13)9-3-2-6-14-9/h2-3,6,8,11H,4-5,7H2,1H3
• InChI Key： HCSDYDJYVLRACX-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CCNC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 45.5

Additional information on 1-(Furan-2-carbonyl)-3-methylpiperazine

1-(Furan-2-carbonyl)-3-methylpiperazine (CAS No. 1240567-29-6): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 1-(Furan-2-carbonyl)-3-methylpiperazine (CAS No. 1240567-29-6) has emerged as a compound of significant interest. This molecule, characterized by its unique furan and piperazine moieties, offers a versatile scaffold for drug discovery and material science applications. Its structural complexity and functional diversity make it a valuable candidate for researchers exploring novel bioactive compounds.

The furan ring, a five-membered heterocycle, is a key feature of this compound, contributing to its electron-rich properties and potential for hydrogen bonding. Meanwhile, the 3-methylpiperazine component introduces a basic nitrogen center, enhancing its solubility and interaction with biological targets. Together, these elements create a hybrid structure that is both chemically stable and biologically active, aligning with current trends in fragment-based drug design and medicinal chemistry.

Recent advancements in computational chemistry and AI-driven drug discovery have further highlighted the potential of 1-(Furan-2-carbonyl)-3-methylpiperazine. Researchers are leveraging machine learning algorithms to predict its binding affinities and pharmacokinetic profiles, addressing common queries such as *"How does furan enhance drug bioavailability?"* or *"What are the synthetic routes for piperazine derivatives?"* These topics resonate with the growing demand for sustainable synthesis and green chemistry practices.

From an industrial perspective, the compound's scalable synthesis and cost-effective production are critical factors. Innovations in catalytic methods and flow chemistry have streamlined its manufacturing, reducing waste and energy consumption. This aligns with the broader push toward circular economy principles, a hot topic in both academic and corporate settings.

In summary, 1-(Furan-2-carbonyl)-3-methylpiperazine represents a fascinating intersection of organic synthesis, drug development, and environmental sustainability. Its multifaceted applications and relevance to cutting-edge research ensure its continued prominence in scientific discourse.